Cas no 2408937-77-7 (rac-tert-butyl N-{2-(1R,2S)-2-hydroxycyclopentylethyl}carbamate)

• Product Name: rac-tert-butyl N-{2-(1R,2S)-2-hydroxycyclopentylethyl}carbamate
• CAS No: 2408937-77-7
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5870924
• PubChem ID: 165884581
• Update Time: 2025-05-28

rac-tert-butyl N-{2-(1R,2S)-2-hydroxycyclopentylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-2009925
• rac-tert-butyl N-{2-[(1R,2S)-2-hydroxycyclopentyl]ethyl}carbamate
• 2408937-77-7
• rac-tert-butyl N-{2-(1R,2S)-2-hydroxycyclopentylethyl}carbamate

• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13-8-7-9-5-4-6-10(9)14/h9-10,14H,4-8H2,1-3H3,(H,13,15)/t9-,10+/m0/s1
• InChI Key： AOBLEPGDFKPICD-VHSXEESVSA-N
• SMILES： O[C@@H]1CCC[C@H]1CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-tert-butyl N-{2-(1R,2S)-2-hydroxycyclopentylethyl}carbamate

Comprehensive Overview of rac-tert-butyl N-{2-(1R,2S)-2-hydroxycyclopentylethyl}carbamate (CAS No. 2408937-77-7)

The compound rac-tert-butyl N-{2-(1R,2S)-2-hydroxycyclopentylethyl}carbamate, identified by its CAS No. 2408937-77-7, is a chiral carbamate derivative with significant potential in pharmaceutical and organic synthesis applications. Its unique structural features, including the cyclopentyl ring and tert-butyl group, make it a valuable intermediate for drug discovery and development. This article delves into its properties, synthesis, and relevance in modern research, addressing common queries such as "What is the role of carbamates in drug design?" and "How does chirality impact pharmaceutical efficacy?".

Chirality plays a pivotal role in the biological activity of pharmaceutical compounds, and rac-tert-butyl N-{2-(1R,2S)-2-hydroxycyclopentylethyl}carbamate exemplifies this principle. The presence of both (1R,2S) and hydroxycyclopentyl moieties contributes to its stereoselective interactions with biological targets. Researchers often explore such compounds to answer questions like "How to optimize chiral synthesis for better yield?" or "What are the latest advancements in carbamate-based therapeutics?". These inquiries reflect the growing interest in enantioselective synthesis and green chemistry practices.

The tert-butyl carbamate (Boc) group in this compound is widely recognized for its protective role in peptide synthesis and medicinal chemistry. Its stability under various conditions makes it a preferred choice for researchers tackling challenges like "How to deprotect Boc groups efficiently?" or "What are the alternatives to Boc in sensitive reactions?". The combination of the Boc group with a hydroxycyclopentyl backbone further enhances the compound's versatility, enabling applications in prodrug design and targeted delivery systems.

From a synthetic perspective, CAS No. 2408937-77-7 is often discussed in forums and publications focusing on "innovative routes for cyclopentyl derivatives" or "scalable chiral synthesis techniques". The compound's hydroxycyclopentyl segment is particularly noteworthy, as cyclopentane-based structures are increasingly explored for their conformational rigidity and metabolic stability. This aligns with trending topics such as "How to improve drug bioavailability using cyclic scaffolds?" and "What are the best practices for characterizing chiral intermediates?".

In the context of drug discovery, rac-tert-butyl N-{2-(1R,2S)-2-hydroxycyclopentylethyl}carbamate serves as a building block for molecules targeting GPCRs, enzymes, and other therapeutic targets. Its relevance to current research hotspots, such as "fragment-based drug design" and "allosteric modulators", underscores its importance. Additionally, the compound's physicochemical properties, including solubility and lipophilicity, are critical for addressing common search queries like "How to predict ADME properties of carbamate derivatives?" or "What computational tools are best for chiral molecule modeling?".

Environmental and regulatory considerations also shape the discourse around CAS No. 2408937-77-7. With increasing emphasis on sustainable chemistry, researchers often ask "How to minimize waste in carbamate synthesis?" or "What are the green solvents compatible with Boc protection?". The compound's compatibility with modern flow chemistry and catalytic asymmetric synthesis techniques further positions it as a subject of interest for industrial and academic labs alike.

In summary, rac-tert-butyl N-{2-(1R,2S)-2-hydroxycyclopentylethyl}carbamate (2408937-77-7) is a multifaceted compound bridging gaps between synthetic chemistry and pharmaceutical innovation. Its structural attributes and applicability to trending topics like "chiral auxiliaries", "prodrug optimization", and "green synthetic protocols" ensure its continued relevance in scientific literature and industrial applications. By addressing frequently searched questions and aligning with contemporary research trends, this overview highlights the compound's potential while adhering to SEO best practices for visibility and engagement.